Ethyl (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: ethyl N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)carbamate
• InChI: InChI=1S/C12H14N2O3/c1-2-17-12(16)13-9-4-5-10-8(7-9)3-6-11(15)14-10/h4-5,7H,2-3,6H2,1H3,(H,13,16)(H,14,15)
• InChI Key: RQLQILSBPRHQLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC2=C(C=C1)NC(=O)CC2

Description

Ethyl (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-3,4-dihydrocarbostyril (60 g) is added to a solution of potassium carbonate (128 g) in water (300 ml) and acetone (300 ml), and thereto is added dropwise ethyl chlorocarbonate (46 ml) with stirring under ice-cooling. After the addition, the mixture is further reacted at the same temperature for 30 minutes. After the reaction, the reaction mixture is poured into water, and the resulting precipitate is separated by filtration, washed with water and further with diethyl ether. After drying, the crystal thus obtained is purified by silica gel column chromatography (solvent; chloroform:methanol=100:1) and then recrystallized from ethanol to give 6-ethoxycarbonylamino-3,4-dihydrocarbostyril (68.5 g), as colorless prisms, m.p. 193°-194° C.